Cas no 78246-18-1 (Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-)

• Product Name: Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-
• CAS No: 78246-18-1
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 534820
• PubChem ID: 528133
• Update Time: 2025-04-19

Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-
• 3-methyl-5-(2-methylpentyl)-2-methylsulfanylpyrazine
• CHEMBL92562
• DTXSID70335957
• 78246-18-1
• Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)
• LJKPXYGPGYYPSW-UHFFFAOYSA-N
• 3-methyl-5-(2-methylpentyl)-2-(methylthio)pyrazine

• Inchi： 1S/C12H20N2S/c1-5-6-9(2)7-11-8-13-12(15-4)10(3)14-11/h8-9H,5-7H2,1-4H3
• InChI Key： LJKPXYGPGYYPSW-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)N=C(C=N1)CC(C)CCC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1Ų